4-methoxy-6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine

Specification

• CAS No.: 2549045-02-3
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol
• IUPAC Name: 4-[[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]methyl]-5-methyl-1,2-oxazole
• Standard InChI: InChI=1S/C14H19N5O2/c1-11-12(8-17-21-11)9-18-3-5-19(6-4-18)13-7-14(20-2)16-10-15-13/h7-8,10H,3-6,9H2,1-2H3
• Standard InChI Key: KYOKLSHYJCYBPF-UHFFFAOYSA-N
• SMILES: CC1=C(C=NO1)CN2CCN(CC2)C3=CC(=NC=N3)OC
• Canonical SMILES: CC1=C(C=NO1)CN2CCN(CC2)C3=CC(=NC=N3)OC

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrimidine ring (a six-membered aromatic heterocycle with two nitrogen atoms) substituted at the 4-position with a methoxy group (-OCH₃) and at the 6-position with a piperazine moiety. The piperazine ring is further functionalized at its 4-position with a 5-methyl-1,2-oxazol-4-ylmethyl group, introducing a five-membered oxazole ring containing both oxygen and nitrogen heteroatoms.

Physicochemical Profile

Key physicochemical parameters derived from experimental and computational analyses include:

Property	Value
Molecular Formula	C₁₄H₁₉N₅O₂
Molecular Weight	289.33 g/mol
logP (Partition Coefficient)	Estimated 1.5–2.2 (similar to analogs)
Hydrogen Bond Acceptors	7
Polar Surface Area	~75 Ų

The moderate logP value suggests balanced lipophilicity, potentially enhancing membrane permeability while retaining solubility—a critical feature for drug-like molecules. The polar surface area aligns with compounds capable of engaging in hydrogen bonding, a trait often associated with target specificity.

Synthesis and Structural Elucidation

Synthetic Pathways

While explicit details for this compound remain proprietary, its synthesis likely follows established strategies for analogous piperazine-pyrimidine hybrids:

• Pyrimidine Core Formation: Cyclocondensation of β-diketones with guanidine derivatives yields the 4-methoxy-6-chloropyrimidine intermediate.

• Piperazine Introduction: Nucleophilic aromatic substitution replaces the 6-chloro group with piperazine under basic conditions.

• Oxazole Functionalization: The oxazole moiety is synthesized via cyclodehydration of an acylated propargylamine, followed by alkylation to attach the methyl group.

• Coupling Reaction: The oxazole-methyl group is linked to piperazine via a Mannich reaction or alkylation using a bromomethyl intermediate.

Analytical Characterization

• Mass Spectrometry: High-resolution MS confirms the molecular ion peak at m/z 289.33.

• NMR Spectroscopy: ¹H NMR would reveal distinct signals for the methoxy group (~δ 3.8 ppm), piperazine protons (~δ 2.5–3.0 ppm), and oxazole aromatic protons (~δ 6.5–7.5 ppm).

Analog Structure	Activity (IC₅₀/EC₅₀)	Target
5-Methyl-oxazole-pyrimidine hybrids	0.11–5.13 μM	A549, MCF-7 cancer cells
Piperazine-oxadiazole derivatives	13.6–48.37 μM	HCT-116, PC-3 cells

These data suggest that the integration of oxazole and piperazine motifs enhances cytotoxicity, likely through DNA intercalation or enzyme inhibition.

Research Gaps and Future Directions

Unresolved Questions

• ADMET Profile: No experimental data exist on absorption, distribution, metabolism, excretion, or toxicity.

• Target Validation: Hypothesized kinase inhibition requires biochemical validation.

• Synthetic Optimization: Yield improvements and greener methodologies (e.g., microwave-assisted synthesis) remain unexplored.

Strategic Recommendations

• High-Throughput Screening: Prioritize assays against kinase panels and cancer cell lines.

• SAR Studies: Systematically vary substituents on the oxazole and piperazine rings to optimize potency and selectivity.

• In Vivo Testing: Evaluate pharmacokinetics in rodent models to assess therapeutic potential.